Cas no 86316-81-6 (2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione)
86316-81-6 structure
Product Name:2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
CAS No:86316-81-6
MF:C17H13NO2
MW:263.290624380112
CID:2809234
PubChem ID:71406165
Update Time:2025-04-21
2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10826778
- 2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
- 86316-81-6
-
- Inchi: 1S/C17H13NO2/c1-11(18-12-7-3-2-4-8-12)15-16(19)13-9-5-6-10-14(13)17(15)20/h2-10,15H,1H3/b18-11+
- InChI Key: LDBUSESNNNDJDI-WOJGMQOQSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1/C(/C)=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 263.094628657Da
- Monoisotopic Mass: 263.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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